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Compound of Interest

Compound Name:
1-Dodecyl-3-methylimidazolium

chloride

Cat. No.: B058534 Get Quote

Proper handling and disposal of 1-Dodecyl-3-methylimidazolium chloride are essential to

ensure laboratory safety and environmental protection. As an ionic liquid, its chemical, physical,

and toxicological properties may not be fully investigated, necessitating cautious handling at all

times.[1] Adherence to institutional and regulatory guidelines is paramount.

Immediate Safety and Handling
Before handling 1-Dodecyl-3-methylimidazolium chloride, ensure you are in a well-ventilated

area, preferably under a chemical fume hood.[2] Always wear appropriate Personal Protective

Equipment (PPE).

Required Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side-shields conforming to EN166 or NIOSH-

approved goggles.[1][3]

Hand Protection: Use chemical-resistant gloves. Inspect gloves prior to use and dispose of

contaminated gloves in accordance with laboratory practices.[1][4]

Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin

contact.[1] Do not get the chemical in eyes, on skin, or on clothing.[1]
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The following table summarizes key data for 1-Dodecyl-3-methylimidazolium chloride. Note

that some hazard classifications are based on similar ionic liquids and the precautionary

principle should be applied as the substance is not yet fully tested.[1]

Property Data

CAS Number 114569-84-5[1][5]

Molecular Formula C₁₆H₃₁ClN₂[5]

Molecular Weight 286.89 g/mol [5]

GHS Hazard Statements

Although not fully tested, related compounds are

toxic if swallowed (H301), cause skin irritation

(H315), cause serious eye irritation (H319), and

are toxic to aquatic life with long-lasting effects

(H411).[4][6][7] May cause respiratory irritation.

[8]

Precautionary Statements

P262: Do not get in eyes, on skin, or on

clothing.[1] P273: Avoid release to the

environment.[4][6] P280: Wear protective

gloves/protective clothing/eye protection/face

protection.[1][4]

Hazardous Decomposition

High temperatures or fire can generate toxic and

corrosive gases, including carbon oxides (CO,

CO₂), nitrogen oxides (NOx), and hydrogen

chloride (HCl).[1][2][9]

Step-by-Step Disposal Protocol
Disposal of 1-Dodecyl-3-methylimidazolium chloride must be managed as hazardous

chemical waste. Do not discharge into drains or the environment.[7]

Waste Identification and Classification:

Identify the waste as "1-Dodecyl-3-methylimidazolium chloride."

Classify it as hazardous chemical waste due to its potential toxicity and irritant properties.
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Waste Segregation and Collection:

Collect waste 1-Dodecyl-3-methylimidazolium chloride and any materials contaminated

with it (e.g., pipette tips, paper towels) in a dedicated, properly labeled waste container.

Crucially, do not mix this waste with other chemical waste streams to avoid unknown

reactions.[6][7]

Whenever possible, leave the chemical in its original container.[6][7]

Container Management:

Use a container that is in good condition, compatible with the chemical, and can be

securely sealed.

Label the container clearly with "Hazardous Waste," the full chemical name "1-Dodecyl-3-
methylimidazolium chloride," and the associated hazard symbols.

Storage:

Store the sealed waste container in a designated, secure, and well-ventilated secondary

containment area.

Keep it away from heat, sparks, and open flames.[1]

Final Disposal:

Arrange for pickup and disposal through your institution's Environmental Health & Safety

(EHS) department or a licensed hazardous waste disposal contractor.[2][6][9]

The recommended disposal method is typically high-temperature incineration in a

chemical incinerator equipped with an afterburner and scrubber.[3]

Protocol for Accidental Spills
In the event of a spill, follow these steps immediately:
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Evacuate and Secure: Alert personnel in the immediate area and restrict access. Ensure

adequate ventilation.[3]

Don PPE: Before addressing the spill, put on the full required PPE as listed above.

Containment: Prevent the spill from spreading. Cover drains to avoid environmental release.

[6][7]

Cleanup:

For liquid spills, absorb with an inert, non-combustible material (e.g., vermiculite, dry

sand).

For solid spills, carefully sweep up the material to avoid generating dust.[2][3]

Collect the spilled material and absorbent into a suitable, labeled container for hazardous

waste.[9]

Decontamination: Clean the spill area thoroughly with soap and water.[1]

Disposal: Dispose of all cleanup materials, including contaminated clothing, as hazardous

waste according to the protocol above.
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Waste Generated:
1-Dodecyl-3-methylimidazolium

chloride

Is the container empty
(per institutional guidelines)?

Bulk or significant
residual quantity

No

Container is considered empty
(e.g., only minor residue)

Yes

Label as Hazardous Waste.
Arrange for EHS / Licensed

Contractor Disposal.

Triple rinse container with
a suitable solvent

(e.g., water or ethanol).

Collect all rinsate as
Hazardous Waste.

Dispose of rinsed container
per institutional policy

(may be non-hazardous).

Click to download full resolution via product page

Caption: Disposal decision workflow for 1-Dodecyl-3-methylimidazolium chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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